![molecular formula C14H15N3O4S B2692985 2-[(1,1-Dioxothiolan-3-yl)amino]-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde CAS No. 342779-62-8](/img/structure/B2692985.png)
2-[(1,1-Dioxothiolan-3-yl)amino]-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
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Description
2-[(1,1-Dioxothiolan-3-yl)amino]-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde is a useful research compound. Its molecular formula is C14H15N3O4S and its molecular weight is 321.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- New Transformations and Synthetic Pathways : The study by Bakulina et al. (2014) showcases new transformations of dichloropyrimidine derivatives, leading to the synthesis of condensed azines, highlighting the potential for generating complex molecules for further scientific exploration (Bakulina, Ivanov, Dar'in, & Lobanov, 2014).
- Hydrogen-Bonded Frameworks : Research by Low et al. (2007) demonstrates the formation of hydrogen-bonded frameworks in amino-pyrimidine derivatives, contributing to our understanding of molecular interactions and structure-function relationships in complex organic molecules (Low, Trilleras, Cobo, Marchal, & Glidewell, 2007).
Biological Activity and Application
- Antimicrobial Activities : Bayrak et al. (2009) explore the synthesis and antimicrobial evaluation of new triazole derivatives starting from isonicotinic acid hydrazide, suggesting the potential for discovering novel antimicrobial agents from pyrimidine-based compounds (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).
- Synthetic Precursors for Antitumor Agents : Erkin and Krutikov (2004) discuss the potential of oxopyrimidine-5-carbaldehydes and their derivatives as synthetic precursors for antitumor agents, indicating the importance of such compounds in the development of new cancer therapies (Erkin & Krutikov, 2004).
properties
IUPAC Name |
2-[(1,1-dioxothiolan-3-yl)amino]-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O4S/c1-9-3-2-5-17-13(9)16-12(11(7-18)14(17)19)15-10-4-6-22(20,21)8-10/h2-3,5,7,10,15H,4,6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZYJYYFRWBBNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=O)NC3CCS(=O)(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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